6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C25H19FN4O3S
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 6-amino-4-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C25H19FN4O3S/c1-31-19-11-15(6-9-18(19)32-13-14-4-7-16(26)8-5-14)21-17(12-27)24(28)33-25-22(21)23(29-30-25)20-3-2-10-34-20/h2-11,21H,13,28H2,1H3,(H,29,30)
• InChI Key: QMZYVSOPSVEFGU-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C4=CC=CS4)N)C#N)OCC5=CC=C(C=C5)F

Description

The compound 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a novel chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It also inhibits the activation of nuclear factor kappa B (NF-κB), which regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
The compound this compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal cells, and reduce inflammation in animal models. It also has potential as a neuroprotective agent, as it has been found to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The compound 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has demonstrated potent biological activity in various assays. However, it also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on the compound 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. These include:
1. Further exploration of its anticancer and anti-inflammatory activities, particularly in animal models and clinical trials.
2. Investigation of its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases.
3. Optimization of its pharmacokinetic and pharmacodynamic properties, such as solubility, bioavailability, and selectivity.
4. Development of new synthetic routes and analogs with improved biological activity and pharmacological properties.
5. Exploration of its potential as a lead compound for the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 4-[(4-fluorobenzyl)oxy]-3-methoxybenzaldehyde, 2-thiophenecarboxaldehyde, malononitrile, and 5-aminopyrazole in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

The compound 6-Amino-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anticancer, anti-inflammatory, and antifungal activities. It also has potential as a drug candidate for the treatment of various diseases.